Cas no 2106-41-4 (1,3-difluoro-2,4-dinitrobenzene)

• Product Name: 1,3-difluoro-2,4-dinitrobenzene
• CAS No: 2106-41-4
• Molecular Formula: C₆H₂N₂O₄F₂
• Molecular Weight: 204.08788
• CID: 1397820
• PubChem ID: 256589

1,3-difluoro-2,4-dinitrobenzene Properties

Names and Identifiers

• 1,3-difluoro-2,4-dinitrobenzene
• AC1L5UXR
• NSC83551
• AR-1B6911
• KST-1B7218
• 1,3-Difluor-2,4-dinitro-benzol
• AC1Q5ADU
• 1,3-difluoro-2,4-nitrobenzene
• CTK4E5795
• AG-E-54585
• DB-345517
• 1-fluoro-2,4-dinitrofluorobenzene
• MFCD00798573
• EN300-113215
• Benzene, 1,3-difluoro-2,4-dinitro-
• NSC 83551
• 2106-41-4
• SCHEMBL825499
• NSC-83551
• CS-0222919
• 1,3-Difluoro-2,4-dinitrobenzene, 98%
• DTXSID50292539

• InChIKey： FMVDUSBGCFWYGL-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H2F2N2O4/c7-3-1-2-4(9(11)12)5(8)6(3)10(13)14/h1-2H
• SMILES： C1=CC(=C(C(=C1[N+](=O)[O-])F)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.99826
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 203.99826287g/mol
• Heavy Atom Count: 14
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• LogP: 2.82760
• PSA: 86.28